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Compound of Interest

Compound Name: Diaminoglyoxime

Cat. No.: B1384161

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diaminoglyoxime (DAG) is a key intermediate in the synthesis of various nitrogen-rich
compounds, particularly energetic materials and heterocyclic structures of medicinal interest.
This document provides a detailed technical guide on diaminoglyoxime, covering its
fundamental chemical properties, synthesis protocols, and key applications. Quantitative data
is presented in a structured format for clarity, and experimental workflows are visualized to
facilitate understanding.

Core Molecular Information

Diaminoglyoxime is a white crystalline solid. Its fundamental molecular and physical
properties are summarized below.
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Property Value Reference

Molecular Formula C2HeN4O:2 [L1121[31[4115]

Molecular Weight 118.10 g/mol [1][3]
1-N',2-N'-

IUPAC Name ] o ) [11[3]
dihydroxyethanediimidamide

CAS Number 2580-79-2 [1][2]

Melting Point 200-205 °C (decomposes) [2][6]

Synthesis of Diaminoglyoxime

Several methods for the synthesis of diaminoglyoxime have been reported, primarily involving
the reaction of glyoxal or glyoxime with a source of hydroxylamine. The choice of synthetic
route often depends on the desired yield, purity, and safety considerations.

Synthesis from Glyoxal

A common and modern approach involves the direct reaction of glyoxal with an excess of
aqueous hydroxylamine.[7][8][9] This method is favored for its high yield and improved safety
profile compared to older procedures.[7][8][9]

e Preparation: A 1 L round-bottom flask equipped with a magnetic stir bar is charged with 569
mL (8.62 mol) of 50 wt % aqueous hydroxylamine.

» Heating: The flask is immersed in an oil bath preheated to 95 °C and the hydroxylamine
solution is stirred for 30 minutes.

o Addition of Glyoxal: 125 mL (0.862 mol) of 40 wt % aqueous glyoxal is added dropwise to the
heated hydroxylamine solution over a period of 30-60 minutes using a pressure-equalizing
addition funnel.

e Reaction: The reaction mixture is stirred at 95 °C for 72-96 hours under a reflux condenser.

e Cooling and Isolation: The mixture is slowly cooled to room temperature with continuous
stirring, followed by further cooling to 0-5 °C in an ice bath.
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« Filtration: The resulting white crystalline solid is collected by filtration.

e Purity and Yield: This procedure yields diaminoglyoxime in 77-80% yield as a pure product
without the need for recrystallization or treatment with decolorizing carbon.[7][8][9]

Synthesis from Glyoxime

An alternative two-step method involves the initial formation of glyoxime from glyoxal, which is
then converted to diaminoglyoxime.[6][10]

Reaction Setup: In a 250 mL round-bottom flask, 17.6 g (0.2 mol) of glyoxime is stirred with
100 mL of 5 M aqueous sodium hydroxide.

» Addition of Hydroxylamine: 27.8 g (0.4 mol) of hydroxylamine hydrochloride is added to the
mixture in one portion.

e Heating: The flask is fitted with a condenser and heated in an oil bath at 90 °C for 6 hours.

o Crystallization: The reaction mixture is allowed to cool to room temperature, leading to the
precipitation of a colorless crystalline solid.

¢ |solation and Purification: The solid is isolated, washed with 10-15 mL of cold water, and
dried to yield diaminoglyoxime.

Yield: This method produces diaminoglyoxime in approximately 60% yield.[6]

Synthesis Workflow Diagram
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Caption: Comparative workflow of the one-step and two-step synthesis routes for
diaminoglyoxime.

Applications in Research and Development

Diaminoglyoxime is a versatile precursor with significant applications in several areas of
chemical research and development:
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» Energetic Materials: It serves as a fundamental building block for the synthesis of high-
energy materials, including various furazan and oxadiazole derivatives.[7][11]

o Heterocyclic Chemistry: Diaminoglyoxime is a key starting material for the synthesis of a
wide range of heterocyclic compounds, which are of interest in medicinal chemistry due to
their potential biological activities.[11]

o Coordination Chemistry: The glyoxime moiety readily chelates with metal ions, making
diaminoglyoxime and its derivatives useful ligands in the study of coordination complexes.

o Propellant Technology: It has been investigated as a ballistic modifier in double-base
propellant formulations, where it can help to lower the pressure index.[12]

Quantitative Data Summary

The following table summarizes key quantitative data from various synthesis and
characterization studies of diaminoglyoxime.

Parameter Method/Conditions  Value Reference
Yield One-step from glyoxal  77-80% [71[81I9]
] Two-step from
Yield _ 60% [6]
glyoxime

) Microwave-assisted
Yield _ 60% [13]
from glyoxime

Melting Point - 200-204 °C [2]
Melting Point - 203-205 °C (dec.) [6]
Activation Energy Thermogravimetric
N ) 153 kJ/mol [12]
(Decomposition) Analysis
Conclusion

This technical guide provides a comprehensive overview of the molecular properties, synthesis,
and applications of diaminoglyoxime. The detailed experimental protocols and comparative
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data are intended to serve as a valuable resource for researchers and professionals in the
fields of chemistry and drug development. The improved one-step synthesis from glyoxal offers
a safer and higher-yielding alternative to traditional methods, facilitating the availability of this
important chemical intermediate for further research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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